1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide

• Molecular Formula: C25H30N2O4
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]indole-6-carboxamide
• InChI: InChI=1S/C25H30N2O4/c1-29-16-13-27-12-9-19-3-4-20(17-23(19)27)24(28)26-18-25(10-14-31-15-11-25)21-5-7-22(30-2)8-6-21/h3-9,12,17H,10-11,13-16,18H2,1-2H3,(H,26,28)
• InChI Key: UXLUIETVEXIGSB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C1C=C(C=C2)C(=O)NCC3(CCOCC3)C4=CC=C(C=C4)OC

Description

1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that combines an indole core with a methoxyethyl group and a tetrahydropyran moiety, making it an interesting subject for scientific research.

Preparation Methods

The synthesis of 1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide involves multiple steps, including the formation of the indole core, the introduction of the methoxyethyl group, and the attachment of the tetrahydropyran moiety. The reaction conditions typically involve the use of various reagents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe to study various biochemical pathways. In medicine, it has potential therapeutic applications due to its unique structure and properties. Additionally, it may find use in the industry for the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

1-(2-methoxyethyl)-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide can be compared with other similar compounds, such as those containing an indole core or a tetrahydropyran moiety. Some similar compounds include 1-(2-methoxyphenyl)-3-phenyl-1,4-dihydro-1,2,4-benzotriazin-4-yl and 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methanamine . The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct properties and applications compared to other similar compounds.